Cas no 2138089-40-2 (N-methyl-6-(propan-2-yl)spiro[4.5]decan-8-amine)

• Product Name: N-methyl-6-(propan-2-yl)spiro[4.5]decan-8-amine
• CAS No: 2138089-40-2
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5916249
• PubChem ID: 165863896
• Update Time: 2025-05-25

N-methyl-6-(propan-2-yl)spiro[4.5]decan-8-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-6-(propan-2-yl)spiro[4.5]decan-8-amine
• 2138089-40-2
• EN300-1158487

• Inchi： 1S/C14H27N/c1-11(2)13-10-12(15-3)6-9-14(13)7-4-5-8-14/h11-13,15H,4-10H2,1-3H3
• InChI Key： ANGLBVAXHYPJNH-UHFFFAOYSA-N
• SMILES： N(C)C1CCC2(CCCC2)C(C(C)C)C1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-6-(propan-2-yl)spiro[4.5]decan-8-amine

N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine: A Comprehensive Overview

N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine, also known by its CAS number 2138089-40-2, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological implications, and environmental considerations of this intriguing molecule.

The molecular structure of N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine is defined by its spirocyclic framework, which consists of two fused rings sharing a single atom. The spiro[4.5]decan system forms the core of the molecule, with substituents at positions 6 and 8. The presence of a methyl group at position 8 and an isopropyl group at position 6 introduces steric and electronic effects that influence the compound's reactivity and biological activity. This unique arrangement makes it a valuable substrate for further chemical modifications and functionalization.

Recent advancements in synthetic methodologies have enabled the efficient construction of spirocyclic compounds like N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization, to synthesize this compound with high yields and excellent stereocontrol. These methods not only highlight the versatility of modern organic synthesis but also pave the way for the exploration of related spirocyclic compounds with diverse functionalities.

In the realm of pharmacology, N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine has shown promising activity as a potential drug candidate. Studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in various physiological processes and diseases. The compound's spirocyclic structure contributes to its favorable pharmacokinetic properties, including good bioavailability and prolonged residence time in biological systems.

Beyond its pharmacological applications, N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine has also found utility in materials science. Its rigid spirocyclic framework makes it an ideal candidate for use in advanced materials such as liquid crystals and self-assembling monolayers. Recent research has explored its potential as a building block for constructing supramolecular assemblies with tailored physical properties.

From an environmental perspective, understanding the fate and behavior of N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine in natural systems is crucial for ensuring sustainable practices. Studies have shown that the compound undergoes biodegradation under aerobic conditions, albeit at a slower rate compared to simpler organic molecules. Efforts are ongoing to develop eco-friendly synthesis routes and recycling strategies to minimize its environmental footprint.

In conclusion, N-Methyl-6-(Propan-2-Yl)Spiro[4.5]Decan-8-Amine represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in organic chemistry and beyond.